5-Pyridin-4-yl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 3-pyridin-4-yl-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C9H7N3O2/c13-9(14)8-5-7(11-12-8)6-1-3-10-4-2-6/h1-5H,(H,11,12)(H,13,14)
• InChI Key: PHKNKTBPYNCTGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NNC(=C2)C(=O)O
• Molecular Formula: C9H7N3O2
• DSSTOX Substance ID: DTXSID00390256
• Molecular Weight: 189.17 g/mol
• CAS RN: 197775-45-4

Description

5-Pyridin-4-yl-1H-pyrazole-3-carboxylic acid is a chemical compound with the molecular formula C9H7N3O2. It has a molecular weight of 189.17 g/mol.

Molecular Structure Analysis

The InChI code for 5-Pyridin-4-yl-1H-pyrazole-3-carboxylic acid is 1S/C9H7N3O2/c13-9(14)8-5-7(11-12-8)6-1-3-10-4-2-6/h1-5H, (H,11,12) (H,13,14). The Canonical SMILES is C1=CN=CC=C1C2=NNC(=C2)C(=O)O.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 78.9 Ų, a hydrogen bond donor count of 2, and a hydrogen bond acceptor count of 4. It also has a rotatable bond count of 2.

Scientific Research Applications

• Functionalization Reactions : This compound has been studied for its role in functionalization reactions, demonstrating versatility in organic synthesis (Yıldırım, Kandemirli, & Demir, 2005).

• Optical Properties : It has been used to synthesize derivatives with interesting optical properties, indicating potential applications in materials science and sensor technology (Ge et al., 2014).

• Crystal Structure and Computational Studies : Studies on its derivatives have contributed to understanding crystal structures and computational aspects in chemistry (Shen et al., 2012).

• Synthesis of Condensed Pyrazoles : It has been utilized in the synthesis of condensed pyrazoles, indicating its importance in the field of heterocyclic chemistry (Arbačiauskienė et al., 2011).

• Synthesis of Proligands for Metal Salts : Its derivatives have been synthesized as proligands for metal salts, which is significant for coordination chemistry (Pask et al., 2006).

• Metal-Organic Frameworks : It serves as a building block in the creation of metal-organic frameworks (MOFs), which have potential applications in catalysis, gas storage, and separation processes (Cheng et al., 2016).

• Fluorescence Chemosensor : Derivatives of this compound have been used to develop chemosensors for metal ions, which are important in environmental monitoring and biological applications (Naskar et al., 2018).

• Antiviral and Antimicrobial Activities : Some derivatives have shown promising antiviral and antimicrobial activities, suggesting potential in pharmaceutical applications (Bernardino et al., 2007).

• Antitumor Activities : Certain pyrazole derivatives exhibit antitumor activities, highlighting its significance in medicinal chemistry and cancer research (Ananda et al., 2017).